Cas no 121043-32-1 (Alanine,N-(4-fluorophenyl)-N,2-dimethyl-)

• Product Name: Alanine,N-(4-fluorophenyl)-N,2-dimethyl-
• CAS No: 121043-32-1
• MF: C₁₁H₁₄FNO₂
• MW: 211.232766628265
• CID: 209549
• PubChem ID: 129342
• Update Time: 2025-04-19

Alanine,N-(4-fluorophenyl)-N,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Alanine,N-(4-fluorophenyl)-N,2-dimethyl-
• 2-(4-fluoro-N-methylanilino)-2-methylpropanoic acid
• N-(4-fluorophenyl)-N,2-dimethylalanine
• N,N-(methyl-2-carboxyisopropyl)-4-fluoroaniline
• Alanine, N-(4-fluorophenyl)-N,2-dimethyl-
• 121043-32-1
• DTXSID00153121
• N,N-Mcipfa

• Inchi： 1S/C11H14FNO2/c1-11(2,10(14)15)13(3)9-6-4-8(12)5-7-9/h4-7H,1-3H3,(H,14,15)
• InChI Key： HGMZSLHSIZYJFQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N(C)C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 211.10092
• Monoisotopic Mass: 211.100857
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 2.3

Experimental Properties

• Density: 1.201
• Boiling Point: 338.5°Cat760mmHg
• Flash Point: 158.5°C
• Refractive Index: 1.549
• PSA: 40.54